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Compound Name: Carboxybutyl(triphenyl)phosphoni

um;bromide

Cat. No.: B142228

\ J

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides detailed procedures for the proper disposal of 4-
Carboxybutyl(triphenyl)phosphonium bromide (CAS No. 17814-85-6), a compound that
requires careful handling due to its potential hazards. Adherence to these protocols is essential
for personnel safety and environmental protection.

Compound Identification and Hazards

4-Carboxybutyl(triphenyl)phosphonium bromide is a phosphonium salt commonly used in
organic synthesis. While its toxicological properties have not been fully investigated, it is known
to cause skin, eye, and respiratory irritation[1][2]. As a brominated organic compound, it is
classified as hazardous waste and requires specialized disposal procedures[3][4].

Quantitative Data Summary

The following table summarizes key information regarding the disposal and handling of 4-
Carboxybutyl(triphenyl)phosphonium bromide:
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Parameter

Valuel/Information

Source

Chemical Name

(4-
Carboxybutyltriphenylphospho
nium bromide

[2][5]

CAS Number

17814-85-6

[2][6]

Molecular Formula

C23H24Bro2P

[6]

Primary Hazards

Causes skin irritation (H315),
Causes serious eye irritation
(H319), May cause respiratory
irritation (H335), Toxic if
swallowed (H301)

(11021071

Personal Protective Equipment
(PPE)

Safety goggles, lab coat, nitrile

gloves, dust mask (N95)

[6]i8]

Primary Disposal Method

Contact a licensed
professional waste disposal

service.

[1]

Recommended Disposal

Technology

Burn in a chemical incinerator
equipped with an afterburner

and scrubber.

[1]

Incompatible Materials

Strong oxidizing agents.

[9]

Spill Cleanup

Sweep up, avoid creating dust,
and place in a suitable, closed

container for disposal.

[1](21[5]

Step-by-Step Disposal Protocol

The primary and most critical step in the disposal of 4-Carboxybutyl(triphenyl)phosphonium
bromide is to engage a licensed professional waste disposal company[1]. Do not attempt to
dispose of this chemical down the drain or as regular solid waste[1][3].

1. Waste Segregation and Collection:
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Solid Waste: Collect pure 4-Carboxybutyl(triphenyl)phosphonium bromide waste in a clearly
labeled, sealed, and chemically resistant container. Label the container as "Hazardous
Waste" and specify "Halogenated Organic Waste"[3].

Contaminated Materials: Any items such as gloves, filter paper, or silica gel that are
contaminated with the compound must be collected in a designated solid hazardous waste
container[3].

Aqueous Waste: Any solutions containing this compound should be treated as hazardous
aqueous waste and collected in a separate, appropriately labeled container[3].

. Storage Pending Disposal:

Store waste containers in a cool, dry, and well-ventilated area away from incompatible
materials, particularly strong oxidizing agents[5][9].

Ensure containers are tightly closed to prevent the release of dust or vapors[5].
. Professional Disposal:

Arrange for pickup by a licensed hazardous waste disposal service. Provide them with the
Safety Data Sheet (SDS) for 4-Carboxybutyl(triphenyl)phosphonium bromide.

The recommended method of destruction is high-temperature incineration in a facility
equipped with an afterburner and scrubber to handle the combustion byproducts, which may
include carbon oxides, phosphorus oxides, and hydrogen bromide[1][5].

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process for the proper handling and
disposal of 4-Carboxybutyl(triphenyl)phosphonium bromide waste.
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Disposal Workflow for 4-Carboxybutyl(triphenyl)phosphonium bromide

Waste Generation

Generate Waste:
- Unused Product
- Contaminated Labware
- Aqueous Solutions

Segregation |& Collection

Segregate Waste Streams

A

Solid Waste Aqueous Waste
(Pure compound, contaminated solids) (Solutions containing the compound)

abeling & Storage

Label Containers:
'Hazardous Waste'
'Halogenated Organic Waste'

Store in a cool, dry,
well-ventilated area

Final Dlisposal

Contact Licensed

Waste Disposal Service

Provide SDS to Vendor

Professional Disposal

(e.g., Incineration)
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Caption: Logical workflow for the safe disposal of 4-Carboxybutyl(triphenyl)phosphonium
bromide.

Note on Chemical Neutralization

While some brominated compounds can be neutralized with reducing agents like sodium
bisulfite or sodium thiosulfate, no specific, validated protocol for 4-
Carboxybutyl(triphenyl)phosphonium bromide is readily available[4]. Attempting to neutralize
this compound without a validated procedure can be dangerous. Therefore, the recommended
and safest course of action is to entrust its disposal to a professional and licensed waste
management company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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